Cas no 691905-18-7 (N-Isopropyl-4-phenylthiazol-2-amine)

• Product Name: N-Isopropyl-4-phenylthiazol-2-amine
• CAS No: 691905-18-7
• MF: C₁₂H₁₄N₂S
• MW: 218.317961215973
• CID: 834680
• PubChem ID: 8878352
• Update Time: 2025-04-19

N-Isopropyl-4-phenylthiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• N-Isopropyl-4-phenylthiazol-2-amine
• 2-Thiazolamine, N-(1-methylethyl)-4-phenyl
• 4-phenyl-N-propan-2-yl-1,3-thiazol-2-amine
• AC1PFA2A
• ANW-66876
• CTK8C1551
• MolPort-005-591-987
• Oprea1_417942
• T5853179
• Z48848543
• 691905-18-7
• AKOS006037740
• 4-phenyl-N-(propan-2-yl)-1,3-thiazol-2-amine
• SCHEMBL1745407
• DTXSID70429249
• DB-343905

• Inchi： 1S/C12H14N2S/c1-9(2)13-12-14-11(8-15-12)10-6-4-3-5-7-10/h3-9H,1-2H3,(H,13,14)
• InChI Key： FMWHLMNDIGKCEH-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=CC=2)N=C1NC(C)C

Computed Properties

• Exact Mass: 218.08776963g/mol
• Monoisotopic Mass: 218.08776963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 53.2Ų

Experimental Properties

• Density: 1.147